Cas no 1322-13-0 (ethylhexyl acrylate)

• Product name: ethylhexyl acrylate
• CAS No: 1322-13-0
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• CID: 1229769
• PubChem ID: 15748566

ethylhexyl acrylate Chemical and Physical Properties

Names and Identifiers

• ethylhexyl acrylate
• octan-3-yl prop-2-enoate
• 1322-13-0
• SCHEMBL16008
• DTXSID001031472
• Octane-3-yl acrylate
• NS00045814

• Inchi： InChI=1S/C11H20O2/c1-4-7-8-9-10(5-2)13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3
• InChI Key： DNPFOADIPJWGQH-UHFFFAOYSA-N
• SMILES： CCCCCC(CC)OC(=O)C=C

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4

Experimental Properties

• PSA: 26.3